6-Fluoro-N-(4-fluorobenzyl)quinazolin-4-amine
6-Fluoro-N-(4-fluorobenzyl)quinazolin-4-amine
Cell-permeable. A specific and potent autophagy inhibitor in mammalian cells. It promotes the degradation of Vps34 PI3 kinase complexes by inhibiting two ubiquitin specific peptidases, USP10 and USP13, that target the Beclin1 subunit of Vps34 complexes. Spautin-1 blocks the prosurvival autophagy pathway in cancer cells.
Spautin-1 is a novel and potent autophagy inhibitor, which enhances imatinib-induced (MI) apoptosis in chronic myeloid leukemia. Autophagy has been proposed to play a role in MI resistance. Spautin-1 markedly inhibits IM-induced autophagy in CML cells by downregulating Beclin-1. Spautin-1 enhances IM-induced CML cell apoptosis by reducing the expression of the anti-apoptotic proteins Mcl-1 and Bcl-2. Spautin-1 enhances IM-induced apoptosis by inactivating PI3K/AKT and activating downstream GSK3β, leading to downregulation of Mcl-1 and Bcl-2, which represents a promising approach to improve the efficacy of IM in the treatment of patients with CML.
Spautin-1 is a novel and potent autophagy inhibitor, which enhances imatinib-induced (MI) apoptosis in chronic myeloid leukemia. Autophagy has been proposed to play a role in MI resistance. Spautin-1 markedly inhibits IM-induced autophagy in CML cells by downregulating Beclin-1. Spautin-1 enhances IM-induced CML cell apoptosis by reducing the expression of the anti-apoptotic proteins Mcl-1 and Bcl-2. Spautin-1 enhances IM-induced apoptosis by inactivating PI3K/AKT and activating downstream GSK3β, leading to downregulation of Mcl-1 and Bcl-2, which represents a promising approach to improve the efficacy of IM in the treatment of patients with CML.
Brand Name:
Vulcanchem
CAS No.:
1262888-28-7
VCID:
VC0543647
InChI:
InChI=1S/C15H11F2N3/c16-11-3-1-10(2-4-11)8-18-15-13-7-12(17)5-6-14(13)19-9-20-15/h1-7,9H,8H2,(H,18,19,20)
SMILES:
C1=CC(=CC=C1CNC2=NC=NC3=C2C=C(C=C3)F)F
Molecular Formula:
C15H11F2N3
Molecular Weight:
271.26 g/mol
6-Fluoro-N-(4-fluorobenzyl)quinazolin-4-amine
CAS No.: 1262888-28-7
Cat. No.: VC0543647
Molecular Formula: C15H11F2N3
Molecular Weight: 271.26 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Cell-permeable. A specific and potent autophagy inhibitor in mammalian cells. It promotes the degradation of Vps34 PI3 kinase complexes by inhibiting two ubiquitin specific peptidases, USP10 and USP13, that target the Beclin1 subunit of Vps34 complexes. Spautin-1 blocks the prosurvival autophagy pathway in cancer cells. Spautin-1 is a novel and potent autophagy inhibitor, which enhances imatinib-induced (MI) apoptosis in chronic myeloid leukemia. Autophagy has been proposed to play a role in MI resistance. Spautin-1 markedly inhibits IM-induced autophagy in CML cells by downregulating Beclin-1. Spautin-1 enhances IM-induced CML cell apoptosis by reducing the expression of the anti-apoptotic proteins Mcl-1 and Bcl-2. Spautin-1 enhances IM-induced apoptosis by inactivating PI3K/AKT and activating downstream GSK3β, leading to downregulation of Mcl-1 and Bcl-2, which represents a promising approach to improve the efficacy of IM in the treatment of patients with CML. |
|---|---|
| CAS No. | 1262888-28-7 |
| Molecular Formula | C15H11F2N3 |
| Molecular Weight | 271.26 g/mol |
| IUPAC Name | 6-fluoro-N-[(4-fluorophenyl)methyl]quinazolin-4-amine |
| Standard InChI | InChI=1S/C15H11F2N3/c16-11-3-1-10(2-4-11)8-18-15-13-7-12(17)5-6-14(13)19-9-20-15/h1-7,9H,8H2,(H,18,19,20) |
| Standard InChI Key | AWIVHRPYFSSVOG-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CNC2=NC=NC3=C2C=C(C=C3)F)F |
| Canonical SMILES | C1=CC(=CC=C1CNC2=NC=NC3=C2C=C(C=C3)F)F |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator